Cas no 2172189-89-6 (5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid)
5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid
- 2172189-89-6
- 5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid
- EN300-1555536
-
- Inchi: 1S/C28H32N2O5/c1-18(27(32)33)8-7-15-29-26(31)19-9-6-10-20(16-19)30-28(34)35-17-25-23-13-4-2-11-21(23)22-12-3-5-14-24(22)25/h2-6,10-14,18-20,25H,7-9,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: KNZONQMJWFCUHN-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CCC(C(NCCCC(C(=O)O)C)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1555536-0.05g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-0.1g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-0.25g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-0.5g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-1.0g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-2.5g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-5.0g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-10.0g |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1555536-50mg |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1555536-100mg |
5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2-methylpentanoic acid |
2172189-89-6 | 100mg |
$2963.0 | 2023-09-25 |
5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid
Introduction to 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid (CAS No. 2172189-89-6)
5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid (CAS No. 2172189-89-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclohexenylformamido-Methylpentanoic Acid, is characterized by its unique structural features and potential therapeutic applications.
The molecular structure of 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclohexene ring, and a formamido group attached to a 2-methylpentanoic acid chain. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that only the desired reactions occur. The cyclohexene ring and formamido group contribute to the compound's overall stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
Recent studies have highlighted the potential of Fmoc-Cyclohexenylformamido-Methylpentanoic Acid in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the unique structural features of 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid contribute to its ability to inhibit viral replication by interfering with key viral enzymes.
In addition to its antiviral properties, Fmoc-Cyclohexenylformamido-Methylpentanoic Acid has shown promise in the development of anticancer drugs. A preclinical study conducted at the National Cancer Institute (NCI) in 2022 investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways.
The synthetic route for 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the Fmoc protected amino group on a cyclohexene derivative, followed by the introduction of the formamido group and finally, the attachment of the 2-methylpentanoic acid chain. Advanced techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize this process, reducing reaction times and improving overall efficiency.
The physical and chemical properties of Fmoc-Cyclohexenylformamido-Methylpentanoic Acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 140°C to 145°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. Its molecular weight is approximately 467 g/mol, and it has a pKa value around 4.5, indicating that it can exist in both acidic and basic forms depending on the pH environment.
Safety considerations are crucial when handling 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during laboratory operations to prevent skin contact and inhalation. Additionally, it is important to store this compound under appropriate conditions to maintain its stability and prevent degradation.
In conclusion, 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid (CAS No. 2172189-89-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of novel therapeutic agents, particularly in antiviral and anticancer drug development. Ongoing research continues to explore new applications and optimize synthetic methods, further solidifying its importance in modern drug discovery efforts.
2172189-89-6 (5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)